![molecular formula C13H16N4O2 B2854813 2-(4-Prop-2-enoylpiperazin-1-yl)pyridine-3-carboxamide CAS No. 2194450-03-6](/img/structure/B2854813.png)
2-(4-Prop-2-enoylpiperazin-1-yl)pyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-Prop-2-enoylpiperazin-1-yl)pyridine-3-carboxamide, also known as PPIC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. PPIC is a heterocyclic compound that belongs to the class of pyridinecarboxamides.
Mechanism of Action
2-(4-Prop-2-enoylpiperazin-1-yl)pyridine-3-carboxamide exerts its biological effects by binding to specific receptors in the body. It has been shown to bind to the cannabinoid receptors CB1 and CB2, which are involved in various physiological processes such as pain sensation, appetite, and immune response. This compound has also been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are involved in inflammation and other physiological processes.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor alpha (TNF-α) and interleukin-6 (IL-6). It has also been shown to reduce the production of reactive oxygen species (ROS), which are involved in oxidative stress and inflammation. This compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis.
Advantages and Limitations for Lab Experiments
2-(4-Prop-2-enoylpiperazin-1-yl)pyridine-3-carboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It exhibits potent biological activity at low concentrations, making it a suitable candidate for drug development. However, this compound also has several limitations. Its mechanism of action is not fully understood, and further studies are needed to elucidate its biological effects. In addition, its potential toxicity and side effects need to be evaluated before it can be used as a therapeutic agent.
Future Directions
There are several future directions for research on 2-(4-Prop-2-enoylpiperazin-1-yl)pyridine-3-carboxamide. One direction is to further investigate its mechanism of action and the signaling pathways involved in its biological effects. Another direction is to evaluate its potential as a therapeutic agent for various diseases such as cancer, inflammation, and neurological disorders. Further studies are also needed to evaluate its toxicity and safety profile. In addition, the development of novel derivatives of this compound with improved pharmacological properties is an area of interest for future research.
Conclusion
In conclusion, this compound is a promising compound that has potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. Its anti-inflammatory, anti-tumor, and anti-viral properties make it a suitable candidate for drug development. Further research is needed to fully understand its mechanism of action and evaluate its potential as a therapeutic agent.
Synthesis Methods
2-(4-Prop-2-enoylpiperazin-1-yl)pyridine-3-carboxamide can be synthesized through a series of chemical reactions. The synthesis method involves the reaction of 2-cyanopyridine with acryloyl chloride to form 2-(2-cyano-4-oxo-4H-pyridin-3-yl)acrylic acid. The resulting compound is then reacted with piperazine to form this compound.
Scientific Research Applications
2-(4-Prop-2-enoylpiperazin-1-yl)pyridine-3-carboxamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. This compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-viral properties. It has also been studied for its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
2-(4-prop-2-enoylpiperazin-1-yl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4O2/c1-2-11(18)16-6-8-17(9-7-16)13-10(12(14)19)4-3-5-15-13/h2-5H,1,6-9H2,(H2,14,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUOMVJVPZAZJLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)N1CCN(CC1)C2=C(C=CC=N2)C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.